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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Trimethylammonium chloride-15N, its commercial sources, key properties,

and its application in metabolic research. Given its role as a metabolic precursor, this guide

also details experimental protocols and relevant biological pathways, drawing parallels with the

closely related and extensively studied compound, Choline chloride-15N.

Commercial Availability and Properties
Trimethylammonium chloride-15N, often supplied as Trimethylamine-15N hydrochloride, is a

stable isotope-labeled compound crucial for metabolic research, particularly in studies involving

mass spectrometry. Its primary application is as an internal standard for the accurate

quantification of trimethylamine (TMA) and its biologically significant metabolite, trimethylamine

N-oxide (TMAO).

Several chemical suppliers provide this reagent. The following table summarizes the key

quantitative data for Trimethylamine-15N hydrochloride available from commercial sources.
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Property Value Supplier/Reference

Product Name
Trimethylamine-15N

hydrochloride

Sigma-Aldrich, Santa Cruz

Biotechnology

Isotopic Purity ≥98 atom % 15N Sigma-Aldrich[1]

Chemical Formula (CH₃)₃¹⁵N·HCl Sigma-Aldrich[1]

Molecular Weight 96.56 g/mol Sigma-Aldrich[1]

Form Solid Sigma-Aldrich[1]

Melting Point 283-284 °C (decomposes) Sigma-Aldrich[1]

Storage
Room temperature, in the dark

and dry, under vacuum
China Isotope[2]

Applications in Metabolic Research
The primary utility of Trimethylamine-15N hydrochloride lies in its application as a tracer and

internal standard in metabolic studies. Trimethylamine (TMA) is a gut microbial metabolite

derived from dietary precursors like choline, phosphatidylcholine, and L-carnitine. In the liver,

TMA is oxidized by flavin-containing monooxygenases (FMOs) to produce trimethylamine N-

oxide (TMAO), a metabolite linked to cardiovascular disease.

The 15N label allows researchers to distinguish exogenously administered trimethylamine from

the endogenous pool, enabling precise tracking of its metabolic fate. This is particularly

valuable in:

Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and

excretion (ADME) of trimethylamine.

Metabolic Flux Analysis: Quantifying the rate of conversion of TMA to TMAO, which provides

an in vivo measure of FMO enzyme activity.[3]

Gut Microbiome Research: Assessing the capacity of the gut microbiota to produce TMA

from various dietary sources.[3]
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Key Metabolic Pathways
Trimethylamine is intricately linked to choline metabolism. Choline is an essential nutrient that

serves as a precursor for the synthesis of the neurotransmitter acetylcholine and the

membrane phospholipid phosphatidylcholine. The 15N label from Trimethylammonium chloride

can be traced through these critical pathways.

Phosphatidylcholine Synthesis
Phosphatidylcholine (PC) is a major component of cellular membranes and is synthesized

through two primary pathways:

The Kennedy Pathway (CDP-Choline Pathway): This is the main route for PC synthesis in

most tissues.[4] It involves the phosphorylation of choline, its conversion to CDP-choline,

and the final transfer of the phosphocholine headgroup to a diacylglycerol (DAG) backbone.

[5]

The Phosphatidylethanolamine N-methyltransferase (PEMT) Pathway: Predominantly active

in the liver, this pathway synthesizes PC by the sequential methylation of

phosphatidylethanolamine (PE), using S-adenosylmethionine (SAM) as the methyl donor.[4]
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Click to download full resolution via product page

Caption: Major pathways of Phosphatidylcholine synthesis.

Acetylcholine Synthesis
In cholinergic neurons, choline is a direct precursor for the synthesis of the neurotransmitter

acetylcholine. This process is critical for nerve impulse transmission.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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